1-(Boc-amino)-3,3-difluorocyclobutane-1-methanol

• IUPAC Name: tert-butyl N-[3,3-difluoro-1-(hydroxymethyl)cyclobutyl]carbamate
• InChI: InChI=1S/C10H17F2NO3/c1-8(2,3)16-7(15)13-9(6-14)4-10(11,12)5-9/h14H,4-6H2,1-3H3,(H,13,15)
• InChI Key: RNZVBWMKWVRXIY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1(CC(C1)(F)F)CO
• Molecular Formula: C10H17F2NO3
• Molecular Weight: 237.24 g/mol
• CAS RN: 1232365-42-2

Description

The compound “1-(Boc-amino)-3,3-difluorocyclobutane-1-methanol” is a type of Boc-protected amino compound. Boc-protection was introduced in the late fifties and was rapidly applied in the field of peptide synthesis. It is generally the first option when there is a need to protect an amino function due to the attractive properties of the resulting Boc-derivative.

Synthesis Analysis

The formation of Boc-protected amines and amino acids is conducted under either aqueous or anhydrous conditions, by reaction with a base and the anhydride Boc2O. Active esters and other derivatives such as Boc-ONH2 and Boc-N3 can also be used. The Boc group is stable towards most nucleophiles and bases. Therefore, an orthogonal protection strategy using a base-labile protection group such as Fmoc is possible.

Chemical Reactions Analysis

The Boc group can be cleaved by mild acidolysis. Attention is directed towards cases of facilitated cleavage due to mutual interaction between two protecting groups on the same nitrogen. In order to study the resulting bonding geometry, the 3D structure of two Boc-compounds of this type, one containing acetyl and one benzoyl, was determined by X-ray crystallography.

Scientific Research Applications

Green Chemistry Synthesis

The compound is used in green chemistry for the chemoselective BOC protection of amines. This process is catalyst and solvent-free, aligning with the principles of sustainable technology. .

Mechanism of Action

The catalytic role of the ionic liquid is envisaged as electrophilic activation of di-tert-butyl dicarbonate (Boc2O) through bifurcated hydrogen bond formation with the C-2 hydrogen of the 1-alkyl-3-methylimidazolium cation.

Safety and Hazards

This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It’s advised to wear personal protective equipment/face protection, ensure adequate ventilation, avoid contact with skin, eyes or clothing, and avoid ingestion and inhalation.